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Compound of Interest

Compound Name: 4-Bromobenzofuran

Cat. No.: B139882

This guide provides a comprehensive overview of the safety information for 4-
Bromobenzofuran (CAS No. 128868-60-0), intended for researchers, scientists, and
professionals in drug development. The following sections detail the compound's properties,
hazards, handling procedures, and emergency measures, with quantitative data presented in
structured tables and logical relationships visualized through diagrams.

Chemical and Physical Properties

4-Bromobenzofuran is a halogenated heterocyclic compound.[1] Its physical and chemical
properties are critical for safe handling and storage in a laboratory setting.
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Property Value Source
Molecular Formula C8H5BrO [1112][3]
Molecular Weight 197.03 g/mol [11[2][3]
Appearance White cryfstalline solid or Light 1]
Yellow QOil
Boiling Point 233.8 £ 13.0 °C (Predicted) [2][5]
Density 1.608 + 0.06 g/cm? (Predicted) [2][4][6]
Flash Point 95.2+19.8°C [2][5]
Storage Temperature 2-8°C, Sealed in dry conditions  [6][7]

Soluble in Acetone,
Solubility Chloroform, Ethyl Acetate;

Insoluble in water.[4][6]

Hazard Identification and Classification

4-Bromobenzofuran is classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
are associated with its toxicity, irritant properties, and potential carcinogenicity.[8][9]

Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory irritation)

Carcinogenicity Category 2

Hazardous to the Aquatic Environment, Long-
. Category 3
erm
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GHS Label Elements:
» Pictograms:
o GHSO07 (Exclamation Mark)
o GHSO08 (Health Hazard)
» Signal Word: Warning[8]
e Hazard Statements:
o H302: Harmful if swallowed.[2][8][9]
o H315: Causes skin irritation.[8][9]
o H319: Causes serious eye irritation.[8][9]
o H335: May cause respiratory irritation.[8][9]
o H351: Suspected of causing cancer.[8][9]
o H412: Harmful to aquatic life with long lasting effects.[3]
» Precautionary Statements:

o A comprehensive list of precautionary statements, including P203, P261, P264, P270,
P273, P280, P301+P317, P302+P352, and P501, can be found on the safety data sheet.

[2](8]

The following diagram illustrates the logical flow from hazard identification to the necessary
safety precautions and emergency responses.
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Hazard Identification and Response Workflow for 4-Bromobenzofuran.

Experimental Protocols

Detailed experimental protocols for the determination of toxicological and physical-chemical
properties are not typically provided in standard Safety Data Sheets. The hazard classifications
are generally derived from data submitted to regulatory bodies like the European Chemicals
Agency (ECHA) based on standardized OECD (Organisation for Economic Co-operation and
Development) test guidelines or from peer-reviewed scientific literature. For instance, acute
oral toxicity (LD50) is often determined using OECD Test Guideline 423, while skin and eye
irritation are assessed via OECD Guidelines 404 and 405, respectively.

Handling, Storage, and First-Aid

Handling:

e Use only in a well-ventilated area or outdoors.[8]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

e Wash hands and any exposed skin thoroughly after handling.[8]

e Do not eat, drink, or smoke when using this product.[8]

o Wear protective gloves, protective clothing, eye protection, and face protection.[8]
e Obtain, read, and follow all safety instructions before use.[8]

Storage:
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Store in a cool, dry, and well-ventilated place.[10]

Keep the container tightly closed.[10]

Recommended storage temperature is between 2-8°C.[7]

Store locked up.[11]

First-Aid Measures:

If Swallowed: Get medical help. Rinse mouth.[8]

If on Skin: Wash with plenty of water.[8] Specific treatment may be needed.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[11]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[11]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[12]

o Specific Hazards: The substance is combustible.[13] Containers may explode when heated,
and vapors may form explosive mixtures with air.[10] Hazardous decomposition products
include carbon monoxide, carbon dioxide, and hydrogen bromide.[12]

Accidental Release Measures:

o Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid substance
contact and inhalation of dust.[13]

o Environmental Precautions: Do not let the product enter drains.[13] Avoid release to the
environment.[8]
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o Containment and Cleaning: Cover drains. Collect, bind, and pump off spills. For solids,
sweep up and shovel into suitable containers for disposal.[11][13]

This guide is intended to provide essential safety information for 4-Bromobenzofuran. Users
should always consult the full Safety Data Sheet from their supplier before handling the
chemical and ensure that they are fully trained in the appropriate safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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